6β-Hydrocodol

• CAS No.: 795-38-0
• Product Name: 6β-Hydrocodol
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: (4R,4aR,7R,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol
• Standard InChI: InChI=1S/C18H23NO3/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19/h3,6,11-13,17,20H,4-5,7-9H2,1-2H3/t11-,12+,13+,17-,18-/m0/s1
• Standard InChIKey: RBOXVHNMENFORY-KEMUOJQUSA-N
• Isomeric SMILES: CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@@H](CC4)O
• SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)O
• Canonical SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)O
• Description: 6β-Hydrocodol (Item No. 21534) is an analytical reference standard that is structurally categorized as an opioid. It is a metabolite of dihydrocodeine (Item No. ISO60142) and hydrocodone (Item No. ISO60144) that can be detected in urine. This product is intended for research and forensic applications.
• Synonyms: Contugesic; DF 118; DHC Continus; DHC Mundipharma; Dicodin; dihydrocodeine; dihydrocodeine acetate, (5alpha,6alpha)-isomer; dihydrocodeine bitartrate; dihydrocodeine hydrochloride, (5alpha,6alpha)-isomer; dihydrocodeine phosphate (1:1), (5alpha,6alpha)-isomer; dihydrocodeine tartrate (1:1), (5alpha,6alpha)-(R-(R*,R*))-isomer; dihydrocodeine tartrate (1:1), (5alpha,6beta)-(R-(R*,R*))-isomer; dihydrocodeine, (5alpha,6alpha,14alpha)-isomer; dihydrocodeine, (5alpha,6beta)-isomer; dihydrocodeine, (5alpha,6beta,14alpha)-isomer; dihydrocodeine, thiocyanate salt (5alpha,6alpha)-isomer; Paracodin; Paracodina; paramol 118; Rikodeine; Tiamon; Tosidrin
• Reference: 1.Cone, E.J.,Darwin, W.D. and Buchwald, W.F. Assay for codeine, morphine and ten potential urinary metabolites by gas chromatography--mass fragmentography. J. Chromatogr. 275(2), 307-318 (1983).
• PubChem Compound: 5492898
• Last Modified: Nov 11 2021